Cas no 2034424-40-1 (2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide
• CAS No: 2034424-40-1
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 6216787
• PubChem ID: 122160681
• Update Time: 2025-05-20

2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide
• AKOS032464383
• 2,5-dimethyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]furan-3-carboxamide
• 2034424-40-1
• 2,5-dimethyl-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}furan-3-carboxamide
• 2,5-dimethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)furan-3-carboxamide
• F6574-1568

• Inchi： 1S/C16H15N3O2S/c1-10-8-12(11(2)21-10)16(20)19-9-13-15(18-6-5-17-13)14-4-3-7-22-14/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： VTGLYIOKZAMYBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(C2C=C(C)OC=2C)=O)=NC=CN=1

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.3Ų

Additional information on 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide

Comprehensive Overview of 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide (CAS No. 2034424-40-1)

The compound 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide (CAS No. 2034424-40-1) is a specialized organic molecule with a unique structural framework. This compound combines a furan-3-carboxamide core with a thiophene-pyrazine hybrid side chain, making it an intriguing subject for both academic research and industrial applications. Its molecular formula and weight, along with its precise structural features, position it as a valuable candidate in fields such as medicinal chemistry, material science, and agrochemical development.

One of the most compelling aspects of 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide is its potential role in drug discovery. The presence of both thiophene and pyrazine moieties is known to enhance bioactivity, which has sparked interest in its use as a scaffold for designing novel therapeutics. Researchers are particularly interested in its possible applications in targeting inflammatory pathways or metabolic disorders, topics that are currently trending in pharmaceutical R&D.

In addition to its pharmaceutical potential, CAS No. 2034424-40-1 is also being explored for its utility in advanced materials. The furan-carboxamide segment offers excellent thermal stability, while the thiophene-pyrazine component contributes to electronic properties, making it a candidate for organic semiconductors or conductive polymers. This dual functionality aligns with the growing demand for sustainable and high-performance materials in electronics and renewable energy sectors.

From a synthetic chemistry perspective, the preparation of 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide involves multi-step organic reactions, often requiring careful optimization of conditions such as temperature, catalysts, and solvents. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for this compound, addressing the increasing emphasis on sustainability in chemical manufacturing.

The commercial availability of CAS No. 2034424-40-1 is another area of interest. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic labs and industrial R&D teams. Its price and purity specifications vary depending on the supplier, but high-purity grades are typically sought after for research purposes.

Safety and handling of 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for storage and disposal, ensuring safe usage in various experimental settings.

Looking ahead, the future of CAS No. 2034424-40-1 appears promising. With ongoing research into its biological and material applications, this compound is poised to play a significant role in next-generation innovations. Whether in drug development, advanced materials, or other cutting-edge fields, its unique structural attributes continue to captivate the scientific community.

For researchers and industry professionals seeking detailed technical data on 2,5-dimethyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}furan-3-carboxamide, resources such as peer-reviewed journals, patent databases, and chemical supplier platforms offer valuable insights. Staying updated with the latest publications and market trends will be key to unlocking the full potential of this versatile compound.